Cas no 86162-89-2 (Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester)

Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester structure
86162-89-2 structure
Product Name:Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester
CAS No:86162-89-2
MF:C11H10N2O8
MW:298.205703258514
CID:662500
PubChem ID:13134407
Update Time:2025-04-19

Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester
    • dimethyl 2-(2,6-dinitrophenyl)propanedioate
    • 86162-89-2
    • SCHEMBL3536336
    • WIAKOLJCYZCKDR-UHFFFAOYSA-N
    • dimethyl-2-(2,6-dinitrophenyl)-malonate
    • DTXSID90520989
    • Dimethyl (2,6-dinitrophenyl)propanedioate
    • Inchi: 1S/C11H10N2O8/c1-20-10(14)9(11(15)21-2)8-6(12(16)17)4-3-5-7(8)13(18)19/h3-5,9H,1-2H3
    • InChI Key: WIAKOLJCYZCKDR-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(=O)OC)C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 298.04371528g/mol
  • Monoisotopic Mass: 298.04371528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 144Ų

Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester Related Literature

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